Cas no 1410877-36-9 (9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole)

9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole structure
1410877-36-9 structure
Product Name:9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole
CAS No:1410877-36-9
MF:C30H20BrN
MW:474.390506744385
CID:2200353
Update Time:2023-11-19

9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 9-([1,1':3',1''-terphenyl]-5'-yl)-3-bromo-9H-carbazole
    • DPPCB
    • SJAUGFZYJBUAAT-UHFFFAOYSA-N
    • 3-bromo-9-(3,5-diphenylphenyl)carbazole
    • 3-Bromo-9-[1,1';3',1'']terphenyl-5'-yl-9H-carbazole
    • 3-bromo-9-[1,1';3',1'']-terphenyl-5'-yl-9H-carbazole
    • 3-Bromo-9-(1,1':3',1'-terphenyl)-5'-yl-9H-carbazole
    • CID 71100132
    • 3-Bromo-9-(1,1':3',1"-terphenyl)-5'-yl-9H-carbazole
    • 9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole
    • TPBC
    • 3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole
    • 9H-Carbazole, 3-bromo-9-[1,1':3',1''-terphenyl]-5'-yl-
    • 9-([1,1':3,1
    • 3-Bromo-9-(1,1':3',1
    • Inchi: 1S/C30H20BrN/c31-25-15-16-30-28(20-25)27-13-7-8-14-29(27)32(30)26-18-23(21-9-3-1-4-10-21)17-24(19-26)22-11-5-2-6-12-22/h1-20H
    • InChI Key: SJAUGFZYJBUAAT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 582
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 654.3±55.0 °C(Predicted)
  • Solubility: Insuluble (4.5E-7 g/L) (25 ºC),
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